Cas no 112667-09-1 (1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose)

• Product Name: 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose
• CAS No: 112667-09-1
• MF: C₁₅H₂₀O₁₀
• MW: 360.31300
• MDL: MFCD20274759
• CID: 187179
• PubChem ID: 14132346
• Update Time: 2025-10-24

1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-(4-hydroxy-3,5-dimethoxybenzoate)
• Erigeside C
• 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose
• 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-Beta-D-glucopyranose
• 3,5-Dimethoxy-4-hydroxybenzoic acid ethyl ester
• 3.5-Dimethylaether-gallussaeure-aethylester
• 4-Hydroxy-3,5-dimethoxy-benzoesaeure-aethylester
• 4-hydroxy-3,5-dimethoxy-benzoic acid ethyl ester
• 4-Oxy-3.5-dimethoxy-benzoesaeureaethylester
• BENZOIC ACID,3,5-DIMETHOXY-4-HYDROXY-,ETHYL ESTER
• Ester etylowy kwasu syringowego [Polish]
• Ethyl syringate
• syringic acid ethyl ester
• [ "" ]
• (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl 4-hydroxy-3,5-dimethoxybenzoate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 4-hydroxy-3,5-dimethoxybenzoate
• FS-10154
• 112667-09-1
• syringic acid O-beta-d-glucopyranosyl ester
• 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-
• A-D-glucopyranose
• AKOS032962401
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) 4-hydroxy-3,5-dimethoxybenzoate
• (2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL 4-HYDROXY-3,5-DIMETHOXYBENZOATE

• MDL： MFCD20274759
• Inchi： InChI=1S/C15H20O10/c1-22-7-3-6(4-8(23-2)10(7)17)14(21)25-15-13(20)12(19)11(18)9(5-16)24-15/h3-4,9,11-13,15-20H,5H2,1-2H3/t9-,11-,12+,13-,15+/m1/s1
• InChI Key： CIYLTHWUJCCASO-APACUCGBSA-N
• SMILES： C1(OC)C=C(C(=O)O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C=C(OC)C=1O

Computed Properties

• Exact Mass: 360.10600
• Monoisotopic Mass: 360.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.826000000000001
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Color/Form: Powder
• PSA: 155.14000
• LogP: -1.63390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose

Research Brief on 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose (CAS: 112667-09-1): Recent Advances and Applications

1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose (CAS: 112667-09-1) is a bioactive glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoyl-glucopyranose structure, has been investigated for its potential therapeutic applications, particularly in anti-inflammatory, antioxidant, and neuroprotective activities. Recent studies have explored its mechanisms of action, synthetic pathways, and pharmacological properties, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the compound's role in modulating oxidative stress pathways. Researchers demonstrated that 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose exhibits potent scavenging activity against reactive oxygen species (ROS), with an IC50 value of 12.3 μM in in vitro assays. The study further highlighted its ability to upregulate endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, suggesting potential applications in treating oxidative stress-related disorders.

In the context of neurodegenerative diseases, a recent preclinical investigation (2024) in ACS Chemical Neuroscience reported the compound's neuroprotective effects in a murine model of Parkinson's disease. The study revealed that administration of 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose at 50 mg/kg/day for 28 days significantly reduced dopaminergic neuron loss by 42% compared to the control group. Mechanistic studies indicated that these effects were mediated through the inhibition of α-synuclein aggregation and the activation of the Nrf2-ARE pathway.

Synthetic approaches to this compound have also seen advancements. A 2024 paper in Organic Letters described an improved enzymatic synthesis method using β-glucosidase from Aspergillus niger, achieving a yield of 78% with high stereoselectivity. This development addresses previous challenges in large-scale production and could facilitate further pharmacological studies and potential commercialization.

Current research directions include exploring the compound's potential in combination therapies and its structure-activity relationship (SAR) with various derivatives. Preliminary results from ongoing clinical trials (Phase I/II) suggest good tolerability in human subjects, with no significant adverse effects reported at therapeutic doses. These findings underscore the translational potential of 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose in pharmaceutical applications.

In conclusion, recent studies on 1-O-(4-Hydroxy-3,5-dimethoxybenzoyl)-β-D-glucopyranose (112667-09-1) demonstrate its multifaceted biological activities and therapeutic potential. Continued research into its mechanisms, optimized synthesis, and clinical applications will be crucial for realizing its full potential in drug development and therapeutic interventions.